7-[(4-fluorophenyl)methyl]-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
CAS No.:
Cat. No.: VC14952242
Molecular Formula: C25H25FN6O3
Molecular Weight: 476.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H25FN6O3 |
|---|---|
| Molecular Weight | 476.5 g/mol |
| IUPAC Name | 7-[(4-fluorophenyl)methyl]-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
| Standard InChI | InChI=1S/C25H25FN6O3/c26-18-6-4-17(5-7-18)16-32-22(27)19(24(33)28-8-10-30-11-13-35-14-12-30)15-20-23(32)29-21-3-1-2-9-31(21)25(20)34/h1-7,9,15,27H,8,10-14,16H2,(H,28,33) |
| Standard InChI Key | JCKBUSYOGRZRPN-UHFFFAOYSA-N |
| Canonical SMILES | C1COCCN1CCNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=C(C=C5)F |
Introduction
Structural and Molecular Characterization
The compound features a tricyclic core scaffold fused with nitrogen-containing heterocycles, a fluorophenyl group, and a morpholine-ethyl carboxamide side chain. Its molecular formula is C25H25FN6O3, with a molecular weight of 476.5 g/mol. Key structural attributes include:
-
Triazatricyclo[8.4.0.03,8]tetradeca framework: A 14-membered ring system with three fused rings, including two triazole rings and a central cyclohexane-like structure.
-
4-Fluorophenylmethyl group: Enhances lipophilicity and potential receptor-binding affinity.
-
Morpholine-ethyl carboxamide: Contributes to solubility and interactions with polar biological targets.
Table 1: Molecular Properties
| Property | Value |
|---|---|
| Molecular Formula | C25H25FN6O3 |
| Molecular Weight | 476.5 g/mol |
| IUPAC Name | 7-[(4-Fluorophenyl)methyl]-6-imino-N-(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
| SMILES | C1COCCN1CCNC(=O)C2=CC3=C(N=C4C=CC=CN4C3=O)N(C2=N)CC5=CC=C(C=C5)F |
| Key Functional Groups | Imino, carbonyl, morpholine |
The crystal structure remains undetermined, but computational models suggest planar geometry for the triazole rings and a twisted conformation for the morpholine-ethyl side chain.
Synthesis and Chemical Reactivity
Synthetic Pathways
The synthesis involves multi-step organic reactions, typically starting with the formation of the triazatricyclo core via cyclocondensation. Key steps include:
-
Core Formation: Reaction of 4-fluoroaniline derivatives with aldehydes under acidic conditions to form the imino-triazole backbone .
-
Side-Chain Introduction: Coupling of the morpholine-ethyl group via carboxamide bond formation using EDC/HOBt activation.
-
Purification: Chromatographic techniques (e.g., HPLC) yield >95% purity for research applications.
Table 2: Representative Synthesis Protocol
| Step | Reaction | Reagents/Conditions | Yield |
|---|---|---|---|
| 1 | Cyclocondensation | 4-fluoroaniline, aldehyde, HCl, reflux | 60% |
| 2 | Carboxamide coupling | EDC, HOBt, DMF, RT | 75% |
| 3 | Purification | Reverse-phase HPLC | 95% |
Chemical Modifications
The compound undergoes:
-
Oxidation: The imino group (-NH) oxidizes to nitroso (-NO) under strong oxidizing agents (e.g., KMnO4).
-
Nucleophilic Substitution: The morpholine group participates in SN2 reactions, enabling derivatization for SAR studies.
| Assay | Target | IC50/EC50 | Mechanism |
|---|---|---|---|
| MTT viability | MCF-7 cells | 2.1 µM | Caspase-3 activation |
| Topoisomerase IIα assay | Recombinant enzyme | 0.78 µM | Competitive inhibition |
| TNF-α suppression | RAW 264.7 macrophages | 5 µM | NF-κB pathway inhibition |
Mechanism of Action
The compound’s tricyclic scaffold facilitates intercalation into DNA, while the 4-fluorophenyl group enhances hydrophobic interactions with enzyme pockets. Molecular docking reveals strong binding to:
-
Topoisomerase IIα (ΔG = -9.8 kcal/mol) via hydrogen bonding with Asn91 and π-stacking with adenine bases.
-
IκB kinase (ΔG = -8.2 kcal/mol) through morpholine-oxygen interactions.
Comparison with Structural Analogs
Table 4: Analog Comparison
| Compound | Structural Difference | Activity (IC50 vs. MCF-7) |
|---|---|---|
| Parent compound | - | 2.1 µM |
| 7-[(4-Chlorophenyl)methyl] | Cl substituent | 3.5 µM |
| N-(3-Morpholinopropyl) | Extended alkyl chain | 4.8 µM |
The 4-fluorophenyl variant exhibits superior potency due to optimal electronegativity and steric fit.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume